Nostocyclophane D
Nostocyclophane D
Nostocyclophane D is a natural product found in Cylindrospermopsis and Nostoc linckia with data available.
Brand Name:
Vulcanchem
CAS No.:
126693-93-4
VCID:
VC21206888
InChI:
InChI=1S/C36H54Cl2O6/c1-5-7-11-23-13-9-15-27(37)21-34(44-4)26-19-31(41)36(32(42)20-26)24(12-8-6-2)14-10-16-28(38)22-33(43-3)25-17-29(39)35(23)30(40)18-25/h17-20,23-24,27-28,33-34,39-42H,5-16,21-22H2,1-4H3/t23-,24-,27+,28+,33+,34+/m0/s1
SMILES:
CCCCC1CCCC(CC(C2=CC(=C(C(CCCC(CC(C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl
Molecular Formula:
C36H54Cl2O6
Molecular Weight:
653.7 g/mol
Nostocyclophane D
CAS No.: 126693-93-4
Cat. No.: VC21206888
Molecular Formula: C36H54Cl2O6
Molecular Weight: 653.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nostocyclophane D is a natural product found in Cylindrospermopsis and Nostoc linckia with data available. |
|---|---|
| CAS No. | 126693-93-4 |
| Molecular Formula | C36H54Cl2O6 |
| Molecular Weight | 653.7 g/mol |
| IUPAC Name | (2R,4R,8S,13R,15R,19S)-8,19-dibutyl-4,15-dichloro-2,13-dimethoxytricyclo[18.2.2.29,12]hexacosa-1(22),9,11,20,23,25-hexaene-10,21,24,26-tetrol |
| Standard InChI | InChI=1S/C36H54Cl2O6/c1-5-7-11-23-13-9-15-27(37)21-34(44-4)26-19-31(41)36(32(42)20-26)24(12-8-6-2)14-10-16-28(38)22-33(43-3)25-17-29(39)35(23)30(40)18-25/h17-20,23-24,27-28,33-34,39-42H,5-16,21-22H2,1-4H3/t23-,24-,27+,28+,33+,34+/m0/s1 |
| Standard InChI Key | FYBKUFIZQMYJHP-QENHJSLFSA-N |
| Isomeric SMILES | CCCC[C@H]1CCC[C@H](C[C@H](C2=CC(=C([C@H](CCC[C@H](C[C@H](C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl |
| SMILES | CCCCC1CCCC(CC(C2=CC(=C(C(CCCC(CC(C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl |
| Canonical SMILES | CCCCC1CCCC(CC(C2=CC(=C(C(CCCC(CC(C3=CC(=C1C(=C3)O)O)OC)Cl)CCCC)C(=C2)O)O)OC)Cl |
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